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Compound of Interest

Compound Name: Calcium nonanoate

Cat. No.: B13772541 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Calcium Nonanoate is readily available.

The following information is a consolidation of data from closely related compounds, including

other calcium carboxylate salts and nonanoic acid. This guide is intended for researchers,

scientists, and drug development professionals and should be used as a reference, always to

be supplemented by professional judgment and adherence to established laboratory safety

protocols.

Hazard Identification and Classification
Based on information for analogous substances, Calcium Nonanoate is not expected to be

classified as a hazardous substance according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). However, as a precaution, it should be

handled with care, assuming it may cause mild skin and eye irritation. Some related

compounds, like calcium neodecanoate, have been associated with skin and eye irritation[1].

Potential Hazards:

May cause mild skin irritation upon prolonged or repeated contact.

May cause mild eye irritation.

Inhalation of dust may cause respiratory tract irritation.
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While considered virtually nontoxic after a single ingestion, ingestion of large amounts is not

recommended[2].

First-Aid Measures
Standard first-aid measures should be followed in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area with soap and water. If skin irritation occurs, seek

medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if a

large amount is swallowed or if you feel unwell.

Handling and Storage
Handling Precautions:

Avoid generating dust. Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage Conditions:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.
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Store away from incompatible materials such as strong oxidizing agents.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of calcium
nonanoate and related compounds.

Property Value Source Compound

Molecular Formula C18H34CaO4 Calcium Nonanoate[3][4]

Molecular Weight 354.54 g/mol Calcium Nonanoate[3]

Appearance Solid General expectation

Odor No data available

Melting Point No data available

Boiling Point No data available

Flash Point >100 °C Calcium Octanoate[5]

Solubility Insoluble in water Calcium Octanoate[5]

Toxicological Information
Toxicological data for calcium nonanoate is not available. The data below is for related

compounds and should be used for estimation purposes only.
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Toxicity Metric Value Species Source Compound

Acute Oral LD50 > 2000 mg/kg Rat
Calcium-D-

Pantothenate[2]

Acute Dermal LD50 No data available

Acute Inhalation LC50 No data available

Skin Irritation
Non-irritating to mildly

irritating
Rabbit Nonanoic Acid[4][6]

Eye Irritation
Non-irritating to mildly

irritating
Rabbit

Calcium-D-

Pantothenate[2]

Experimental Protocols
Detailed experimental protocols for the safety assessment of chemicals are provided by the

Organisation for Economic Co-operation and Development (OECD). The following are

summaries of key guidelines relevant to the toxicological data presented.

OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method

This method is used to determine the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step (mortality or survival) determines the dose for the next step. The

method allows for the classification of the substance into a GHS toxicity category.

Animal Model: Typically, rats or mice of a single sex (usually females) are used.

Procedure:

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg).

A group of three animals is dosed with the starting dose.
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If mortality occurs, the dose for the next group is lowered. If no mortality occurs, the dose

is increased.

Animals are observed for up to 14 days for signs of toxicity and mortality.

Data Analysis: The results are used to classify the substance based on the dose at which

mortality is observed.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This guideline describes the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: The substance is applied to the skin of an animal, and the degree of irritation is

observed and scored at specified intervals.

Animal Model: Albino rabbits are the preferred species.

Procedure:

A small area of the animal's back is clipped free of fur.

A 0.5 g or 0.5 mL dose of the test substance is applied to the skin under a gauze patch.

The patch is left in place for 4 hours.

After removal of the patch, the skin is observed for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours, and up to 14 days if necessary.

Data Analysis: The severity of the skin reactions is scored, and the substance is classified as

an irritant or non-irritant based on the mean scores.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of calcium nonanoate
in a research setting.
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Caption: A logical workflow for the safe handling of calcium nonanoate.

Accidental Release Measures
Small Spills: Sweep up the solid material, avoiding dust generation, and place it in a suitable

container for disposal.

Large Spills: Evacuate the area. Wear appropriate respiratory protection and chemical-

resistant clothing. Contain the spill and collect the material for disposal.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.

Specific Hazards: May produce hazardous fumes, including carbon oxides and calcium

oxide, upon combustion.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/2021/06/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_g1g59b2f.html
https://pubmed.ncbi.nlm.nih.gov/4085226/
http://www.thegoodscentscompany.com/data/rw1594401.html
https://karger.com/exd/article/3/1/19/133658/A-Comparison-Study-of-Nonanoic-Acid-and-Sodium
https://www.benchchem.com/product/b13772541#safety-data-sheet-and-handling-precautions-for-calcium-nonanoate
https://www.benchchem.com/product/b13772541#safety-data-sheet-and-handling-precautions-for-calcium-nonanoate
https://www.benchchem.com/product/b13772541#safety-data-sheet-and-handling-precautions-for-calcium-nonanoate
https://www.benchchem.com/product/b13772541#safety-data-sheet-and-handling-precautions-for-calcium-nonanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13772541?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

